![molecular formula C21H33N5O3 B5600625 3-[2-(4-ethylpiperazin-1-yl)ethyl]-8-[(4-methyl-1H-pyrrol-2-yl)carbonyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one](/img/structure/B5600625.png)
3-[2-(4-ethylpiperazin-1-yl)ethyl]-8-[(4-methyl-1H-pyrrol-2-yl)carbonyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
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Description
Synthesis Analysis
Synthesis of azaspirodecanediones, such as the compound , often involves multi-step synthetic pathways. These pathways typically include key steps like cyclization reactions and functional group transformations. For example, compounds structurally related to the one discussed have been synthesized through reactions involving arylpiperazine derivatives linked to azaspirodecanedione scaffolds, indicating a possible synthetic route for this compound as well (Obniska et al., 2006).
Scientific Research Applications
Serotonin Receptor Activity
Compounds structurally related to 3-[2-(4-ethylpiperazin-1-yl)ethyl]-8-[(4-methyl-1H-pyrrol-2-yl)carbonyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one have been synthesized and their activity on serotonin 5-HT1A and 5-HT2A receptors has been studied. The spacer between the amide fragment and 4-arylpiperazine moiety, as well as the size of the cycloalkyl ring at the 3-position of the pyrrolidine-2,5-dione ring, were found to be crucial in determining the functional 5-HT1A/5-HT2A properties (Obniska et al., 2006).
Anticonvulsant Activity
Another study on derivatives closely related to the chemical revealed that these compounds displayed anticonvulsant activity, with some showing higher protection than magnesium valproate, a standard substance used for comparison. The introduction of an aromatic area to the cyclohexane ring, either as a flexible fragment or as a rigidified skeleton, significantly affected their anticonvulsant and neurotoxic properties (Obniska, Kamiński, & Tatarczyńska, 2006).
Anticancer and Antidiabetic Potential
Research into spirothiazolidines, a related class of compounds, highlighted their potential in anticancer and antidiabetic applications. Specific derivatives demonstrated significant activity against human breast carcinoma and liver carcinoma cell lines, along with alpha-amylase and alpha-glucosidase inhibitory activities, suggesting a promising area for further exploration in the treatment of cancer and diabetes (Flefel et al., 2019).
properties
IUPAC Name |
3-[2-(4-ethylpiperazin-1-yl)ethyl]-8-(4-methyl-1H-pyrrole-2-carbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H33N5O3/c1-3-23-8-10-24(11-9-23)12-13-26-16-21(29-20(26)28)4-6-25(7-5-21)19(27)18-14-17(2)15-22-18/h14-15,22H,3-13,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIHNTHNEMYOMDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CCN2CC3(CCN(CC3)C(=O)C4=CC(=CN4)C)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H33N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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